Cas no 128950-14-1 (3-[(4-methoxyphenyl)sulfanyl]benzoic acid)
128950-14-1 structure
Product Name:3-[(4-methoxyphenyl)sulfanyl]benzoic acid
CAS No:128950-14-1
MF:C14H12O3S
MW:260.308282852173
CID:1223767
PubChem ID:11242419
Update Time:2025-04-20
3-[(4-methoxyphenyl)sulfanyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-methoxyphenyl)sulfanyl]benzoic acid
- benzoic acid, 3-[(4-methoxyphenyl)thio]-
- LogP
- 3-(4-methoxyphenyl)sulfanylbenzoic acid
- DTXSID40459891
- SCHEMBL2887753
- 3-(4-methoxyphenyl)sulfanylbenzenecarboxylic acid
- 128950-14-1
- GDTFNFKJJCBOJF-UHFFFAOYSA-N
-
- Inchi: 1S/C14H12O3S/c1-17-11-5-7-12(8-6-11)18-13-4-2-3-10(9-13)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key: GDTFNFKJJCBOJF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 260.05076
- Monoisotopic Mass: 260.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 46.53
3-[(4-methoxyphenyl)sulfanyl]benzoic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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